(4,5-Dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(4,5-Dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetic acid” is a chemical compound with the molecular formula C12H12O6 . It has an average mass of 252.220 Da and a monoisotopic mass of 252.063385 Da . It is also known by other names such as 1-Isobenzofuranacetic acid, 1,3-dihydro-4,5-dimethoxy-3-oxo- .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzofuran core with two methoxy groups at positions 4 and 5, a carbonyl group at position 3, and an acetic acid moiety attached to the benzofuran ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C12H12O6, an average mass of 252.220 Da, and a monoisotopic mass of 252.063385 Da .Scientific Research Applications
Synthesis and Chemical Characterization
- Synthesis of Benzofuran Derivatives : Research has explored the synthesis of benzofuran derivatives for their analgesic and anti-inflammatory activities, highlighting the potential of these compounds in medicinal chemistry (Kenchappa & Bodke, 2020).
- Spectroscopic Investigations : Structural and spectroscopic characteristics of benzofuran compounds, including their quantum chemical computations and vibrational modes, have been investigated to understand their physical and chemical properties (Khemalapure et al., 2020).
Biological Activity and Applications
- Crystal Structure Analysis : Studies have detailed the crystal structures of benzofuran-acetic acid derivatives, providing insight into their molecular configurations and interactions (Gowda et al., 2015).
- Catalysis and Chemical Transformations : Research has also focused on the catalytic properties of benzofuran derivatives, including their role in the condensation reactions of glycerol to form cyclic acetals, showcasing their relevance in green chemistry and sustainable processes (Deutsch et al., 2007).
Pharmacological Potential
- Drug-likeness and Molecular Docking Studies : Computational studies have evaluated the drug-likeness parameters and molecular docking of benzofuran-acetic acid derivatives, suggesting their potential pharmaceutical applications (Hiremath et al., 2019).
- Antioxidant Properties : The synthesis and antioxidant activities of triazole derivatives of benzofuran have been investigated, indicating their potential in developing treatments for oxidative stress-related diseases (Dovbnya et al., 2022).
properties
IUPAC Name |
2-(4,5-dimethoxy-3-oxo-1H-2-benzofuran-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O6/c1-16-7-4-3-6-8(5-9(13)14)18-12(15)10(6)11(7)17-2/h3-4,8H,5H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAZZPXMHIZJNFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(OC2=O)CC(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.